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Compound of Interest

Compound Name:
3-(Propan-2-yl)-1H-pyrazole

hydrochloride

CAS No.: 2172520-00-0

Cat. No.: B8061579

Get Quote

Executive Summary
3-Isopropyl-1H-pyrazole hydrochloride (CAS: 49633-25-2 for free base) represents a critical

heterocyclic building block in modern medicinal chemistry. Distinguished by the steric bulk of

the isopropyl group adjacent to the nitrogen-rich pyrazole core, this moiety serves as a potent

bioisostere for phenyl rings and a privileged scaffold in kinase inhibitor design. This technical

guide provides a comprehensive analysis of its structural dynamics, validated synthetic

pathways, and physicochemical characterization, tailored for drug development professionals.

Part 1: Chemical Identity & Structural Dynamics
Nomenclature and Stoichiometry
The compound exists as a hydrochloride salt of the mono-substituted pyrazole. In solution, the

free base exhibits annular tautomerism, rapidly interconverting between the 3-isopropyl and 5-

isopropyl forms. Upon salt formation, protonation typically occurs at the

hybridized nitrogen (N2), stabilizing the cation through resonance delocalization.
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Property Specification

IUPAC Name 3-(Propan-2-yl)-1H-pyrazole hydrochloride

Common Synonyms
3-Isopropylpyrazole HCl; 5-Isopropylpyrazole

HCl

CAS Number (Free Base) 49633-25-2

Molecular Formula

Molecular Weight 146.62 g/mol (Salt); 110.16 g/mol (Base)

Salt Stoichiometry 1:1 (Monohydrochloride)

Tautomeric Equilibrium & Protonation
The distinction between the 3- and 5-isomers is fluid in the neutral state due to sigmatropic

proton shifts (

-H shift). In the hydrochloride salt, the introduction of a proton creates a symmetrical or near-
symmetrical pyrazolium cation, effectively locking the resonance system.

Figure 1: Tautomeric equilibrium of the free base and convergence to the pyrazolium cation upon acidification.
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Part 2: Synthetic Pathways[2]
Industrial Route: Claisen Condensation
The most robust synthesis avoids expensive alkynes, utilizing the Claisen condensation of 3-

methyl-2-butanone (methyl isopropyl ketone) with ethyl formate. This generates a

-keto aldehyde equivalent (as a sodium enolate), which undergoes cyclocondensation with
hydrazine.
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Protocol 1: Synthesis of 3-Isopropyl-1H-pyrazole HCl
Enolate Formation: To a suspension of Sodium Ethoxide (1.2 eq) in anhydrous Toluene at

0°C, add Ethyl Formate (1.1 eq).

Claisen Condensation: Dropwise add 3-methyl-2-butanone (1.0 eq) over 30 minutes. The

mixture will thicken as the sodium salt of 4-methyl-3-oxopentanal precipitates. Stir at room

temperature for 4–6 hours.

Cyclization: Dissolve the solid salt in water/ethanol (1:1). Cool to 0°C and add Hydrazine

Hydrate (1.1 eq) dropwise. Adjust pH to ~5 with acetic acid to catalyze dehydration.

Reflux: Heat to reflux (80°C) for 2 hours to ensure complete cyclization.

Isolation (Free Base): Evaporate ethanol. Extract aqueous phase with Dichloromethane

(DCM) (

). Dry organics over

and concentrate to yield the crude oil.[1]

Salt Formation: Dissolve crude oil in diethyl ether. Add 4M HCl in Dioxane dropwise at 0°C.

The white precipitate (Hydrochloride salt) is filtered, washed with cold ether, and dried under

vacuum.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/US5128480A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8061579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Step-wise synthetic workflow via Formylation-Cyclization strategy.
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Part 3: Physicochemical Characterization
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Spectroscopic Profile
The NMR spectrum of the hydrochloride salt is distinct from the free base, showing downfield

shifts due to the deshielding effect of the positive charge.

Expected

NMR Data (400 MHz,

):

1.25 ppm (d,

Hz, 6H): Methyl protons of the isopropyl group.

3.05 ppm (sept,

Hz, 1H): Methine proton of the isopropyl group.

6.35 ppm (d,

Hz, 1H): C4-H proton (aromatic).

7.70 ppm (d,

Hz, 1H): C5-H proton (aromatic).

Note: The NH protons are exchangeable with

and typically do not appear. In

, a broad singlet at

10-13 ppm may be observed.

Physical Properties Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8061579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Appearance
White to off-white crystalline

solid
Hygroscopic

Melting Point 145–150°C (Decomp.) Varies with crystal habit

Solubility
High: Water, Methanol,

DMSOLow: Ether, Hexane
Polar ionic character

pKa (Conj. Acid) ~2.5 Pyrazolium deprotonation

LogP 1.4 (Free Base) Lipophilic fragment

Part 4: Applications in Drug Discovery
Pharmacophore Mapping
The 3-isopropyl-1H-pyrazole moiety is a "privileged structure" in kinase inhibitors.

H-Bond Donor/Acceptor: The pyrazole N1-H serves as a donor, while N2 serves as an

acceptor (in free base form), critical for binding to the hinge region of kinases (e.g., ATP

binding pocket).

Lipophilic Pocket Filling: The isopropyl group provides a bulky, hydrophobic volume that fills

the "gatekeeper" pockets or hydrophobic back-clefts in enzymes like TDO2 (Tryptophan 2,3-

dioxygenase) or BRAF.

Bioisosterism
This fragment is often used as a bioisostere for:

Phenyl rings: Reduces planarity (if N-alkylated) and improves solubility (lower LogP than

phenyl).

Isoxazoles: Offers different H-bond capability and metabolic stability profiles.

Part 5: Handling & Stability
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Hygroscopicity: The hydrochloride salt is hygroscopic. It must be stored in a desiccator or

under inert atmosphere (Argon/Nitrogen).

Stability: Stable under standard conditions. Avoid strong oxidizing agents.

Safety: Irritant to eyes and respiratory system. Standard PPE (gloves, goggles, fume hood)

is mandatory during synthesis and handling.

References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for

CID 6422484, Ethyl 3-isopropyl-1H-pyrazole-5-carboxylate. Retrieved from [Link]

Organic Chemistry Portal. (2024). Synthesis of Pyrazoles. Retrieved from [Link]

Fustero, S., et al. (2008). Regiocontrolled Synthesis of Pyrazoles. Journal of Organic
Chemistry. (Contextual citation for regioselectivity in pyrazole synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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